Cas no 10250-97-2 (2-(cyclopropylamino)propanoic acid)

2-(Cyclopropylamino)propanoic acid is a cyclopropyl-substituted amino acid derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylamine moiety attached to a propanoic acid backbone, offers steric and electronic properties that can influence biological activity and metabolic stability. This compound is particularly valuable as a chiral building block in the synthesis of bioactive molecules, including peptidomimetics and small-molecule inhibitors. The cyclopropyl group enhances rigidity, potentially improving target binding affinity and selectivity. Its synthetic versatility allows for further functionalization at both the amine and carboxylate groups, making it a useful intermediate in medicinal chemistry and drug discovery.
2-(cyclopropylamino)propanoic acid structure
10250-97-2 structure
Product Name:2-(cyclopropylamino)propanoic acid
CAS No:10250-97-2
MF:C6H11NO2
MW:129.157041788101
CID:893299
PubChem ID:22671016
Update Time:2025-06-30

2-(cyclopropylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • alanine, n-cyclopropyl- (9ci)
    • 2-(cyclopropylamino)propanoic acid
    • Inchi: 1S/C6H11NO2/c1-4(6(8)9)7-5-2-3-5/h4-5,7H,2-3H2,1H3,(H,8,9)
    • InChI Key: DOGKAHAEQCHFHI-UHFFFAOYSA-N
    • SMILES: OC(C(C)NC1CC1)=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

2-(cyclopropylamino)propanoic acid Pricemore >>

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Additional information on 2-(cyclopropylamino)propanoic acid

Exploring the Chemical Properties and Applications of 2-(Cyclopropylamino)Propanoic Acid (CAS No. 10250-97-2)

2-(Cyclopropylamino)propanoic acid (CAS No. 10250-97-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, often abbreviated as CPA, is characterized by its cyclopropylamine group attached to a propanoic acid backbone, making it a valuable molecule for various applications.

The molecular structure of CPA consists of a three-membered cyclopropane ring fused to an amino group, which is further connected to a propanoic acid moiety. This configuration imparts CPA with distinct chemical properties, including high reactivity and the ability to form stable amide bonds. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive compounds and advanced materials.

One of the most promising applications of CPA lies in its role as an intermediate in pharmaceutical research. Researchers have utilized CPA to synthesize novel drug candidates with enhanced bioavailability and efficacy. For instance, studies published in 2023 have demonstrated that derivatives of CPA exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, CPA has also found utility in the field of materials science. Its ability to form robust amide bonds has made it a valuable component in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged CPA to create biodegradable materials with improved mechanical properties, offering sustainable alternatives to traditional plastics.

The synthesis of CPA involves a multi-step process that typically begins with the preparation of cyclopropylamine derivatives. Recent innovations in catalytic methods have significantly streamlined this process, enabling higher yields and greater purity. These improvements have made CPA more accessible for both academic research and industrial applications.

From an environmental perspective, CPA exhibits favorable biodegradation characteristics, making it an eco-friendly choice for various applications. Studies conducted in 2023 have shown that under controlled conditions, CPA decomposes efficiently without releasing harmful byproducts, aligning with global sustainability goals.

In conclusion, 2-(Cyclopropylamino)propanoic acid (CAS No. 10250-97-2) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key molecule for future scientific endeavors. As research continues to uncover new possibilities for CPA, its role in advancing technology and improving human health is set to grow even further.

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